Cas no 35980-65-5 (1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]-
• CAS No: 35980-65-5
• MF: C₂₈H₃₅N₃O₆S₃
• MW: 605.789003610611
• CID: 2823752
• Update Time: 2023-08-07

1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Triazecine, decahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]-
• 1,4,7-Tris(p-tolylsulfonyl)-1,4,7-triazacyclodecane

• Inchi： 1S/C28H35N3O6S3/c1-23-5-11-26(12-6-23)38(32,33)29-17-4-18-30(39(34,35)27-13-7-24(2)8-14-27)20-22-31(21-19-29)40(36,37)28-15-9-25(3)10-16-28/h5-16H,4,17-22H2,1-3H3
• InChI Key： LKJFIFROIVLALE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CCCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1060
• XLogP3: 4
• Topological Polar Surface Area: 137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds